Cas no 2418680-89-2 (3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate)

• Product Name: 3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate
• CAS No: 2418680-89-2
• MF: C₁₆H₂₃FN₂O₃SSi
• MW: 370.514327287674
• CID: 5677529
• PubChem ID: 165770185
• Update Time: 2025-06-08

3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418680-89-2
• 3-[(piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate
• EN300-26625913
• 3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate

• Inchi： 1S/C16H23FN2O3SSi/c1-24(2,3)9-4-14-10-15(13-19-7-5-18-6-8-19)12-16(11-14)22-23(17,20)21/h10-12,18H,5-8,13H2,1-3H3
• InChI Key： FGLUZLWTJLTXBA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C#C[Si](C)(C)C)C=C(C=1)CN1CCNCC1)F

Computed Properties

• Exact Mass: 370.11826847g/mol
• Monoisotopic Mass: 370.11826847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67Ų

Additional information on 3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate

3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate (CAS No. 2418680-89-2): A Comprehensive Overview

The compound 3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate (CAS No. 2418680-89-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique molecular structure, featuring a piperazine moiety, a trimethylsilyl-protected alkyne, and a sulfurofluoridate group, makes it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and click chemistry applications.

One of the most intriguing aspects of this compound is its role in bioconjugation and proteomics. The sulfurofluoridate group is known for its reactivity with nucleophiles, enabling selective modifications of biomolecules. This property aligns with the growing demand for site-specific protein labeling, a hot topic in biotechnology and pharmaceutical research. Additionally, the trimethylsilyl-protected alkyne can be deprotected to reveal a terminal alkyne, which is a key functional group in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.

The piperazine ring in this compound further enhances its utility. Piperazine derivatives are widely recognized for their pharmacological activities, including roles as CNS agents and antimicrobial compounds. This has led to speculation about the potential of 3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate in the design of novel therapeutics. Recent studies have highlighted its compatibility with high-throughput screening platforms, making it a valuable tool for drug discovery pipelines.

From a materials science perspective, the compound’s alkyne functionality opens doors to applications in polymer chemistry and nanomaterial synthesis. The ability to participate in cross-coupling reactions and surface modifications makes it a candidate for developing advanced functional materials. Researchers are particularly interested in its potential for creating smart coatings and conductive polymers, which are critical for next-generation electronics and energy storage solutions.

In the context of synthetic methodology, this compound exemplifies the convergence of organic synthesis and green chemistry. Its design minimizes hazardous byproducts, aligning with the global push for sustainable chemical processes. This aspect is particularly relevant given the increasing regulatory focus on environmentally friendly synthesis and reduced carbon footprints in industrial chemistry.

As the scientific community continues to explore the applications of 3-[(Piperazin-1-yl)methyl]-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate, its role in precision medicine and advanced materials is expected to expand. With its multifaceted reactivity and compatibility with cutting-edge technologies, this compound stands at the forefront of innovation in chemical research.